3-(2-fluoroethyl)pyrrolidine hydrochloride
Overview
Description
3-(2-Fluoroethyl)pyrrolidine hydrochloride (FEPHCl) is an organic compound that is used in a variety of scientific applications, including as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a tool in the study of enzyme mechanisms. FEPHCl is a colorless, crystalline solid that is soluble in water and organic solvents. It has a melting point of 127-128°C and a boiling point of 149-150°C. FEPHCl is a versatile compound that has been used in a number of research applications, and it has been shown to possess a number of advantageous properties.
Mechanism of Action
3-(2-fluoroethyl)pyrrolidine hydrochloride is a versatile compound that has been used in a number of research applications. It has been used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a tool in the study of enzyme mechanisms. In addition, it has been used as a tool to study the binding of substrates to enzymes and the mechanism of action of enzymes.
Biochemical and Physiological Effects
This compound has been used in a variety of biochemistry and physiology experiments. It has been used to study the binding of substrates to enzymes, the mechanism of action of enzymes, and the biochemical and physiological effects of enzymes. In addition, this compound has been used to study the effects of inhibitors on enzyme activity, the effects of inhibitors on enzyme kinetics, and the effects of inhibitors on enzyme stability.
Advantages and Limitations for Lab Experiments
3-(2-fluoroethyl)pyrrolidine hydrochloride has a number of advantages for use in laboratory experiments. It is a versatile compound that can be used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a tool in the study of enzyme mechanisms. It is also relatively easy to prepare and is soluble in both water and organic solvents. However, this compound does have certain limitations. It is not very stable and is prone to hydrolysis, and it is also not very soluble in some solvents.
Future Directions
The future applications of 3-(2-fluoroethyl)pyrrolidine hydrochloride are numerous. It can be used to study the structure and function of enzymes, as well as to study the biochemical and physiological effects of enzymes. In addition, this compound can be used to study the effects of inhibitors on enzyme activity, the effects of inhibitors on enzyme kinetics, and the effects of inhibitors on enzyme stability. Furthermore, this compound can be used in organic synthesis and coordination chemistry. Finally, this compound can be used to develop new drugs and therapeutics.
Synthesis Methods
3-(2-fluoroethyl)pyrrolidine hydrochloride can be prepared by reacting 2-fluoroethylpyrrolidine with hydrochloric acid. This reaction is typically carried out in an aqueous solution at room temperature. The resulting this compound is then isolated by distillation and recrystallization.
Scientific Research Applications
3-(2-fluoroethyl)pyrrolidine hydrochloride has been used in a number of scientific research applications. It has been used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a tool in the study of enzyme mechanisms. It has also been used in a variety of biochemistry and physiology experiments.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-fluoroethyl)pyrrolidine hydrochloride involves the reaction of 2-fluoroethylamine with pyrrolidine in the presence of hydrochloric acid.", "Starting Materials": [ "2-fluoroethylamine", "pyrrolidine", "hydrochloric acid" ], "Reaction": [ "Add 2-fluoroethylamine to pyrrolidine in a round-bottom flask.", "Add hydrochloric acid to the flask and stir the mixture at room temperature for several hours.", "Heat the mixture to reflux for several hours.", "Cool the mixture and filter the resulting solid.", "Wash the solid with cold water and dry it under vacuum to obtain 3-(2-fluoroethyl)pyrrolidine hydrochloride as a white crystalline solid." ] } | |
CAS RN |
2758002-64-9 |
Molecular Formula |
C6H13ClFN |
Molecular Weight |
153.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
